Cas no 42775-75-7 (Naphthalene,5-ethyl-1,2,3,4-tetrahydro-)

Naphthalene,5-ethyl-1,2,3,4-tetrahydro- structure
42775-75-7 structure
Product Name:Naphthalene,5-ethyl-1,2,3,4-tetrahydro-
CAS No:42775-75-7
MF:C12H16
MW:160.255443572998
CID:331633
PubChem ID:54756
Update Time:2025-04-19

Naphthalene,5-ethyl-1,2,3,4-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • Naphthalene,5-ethyl-1,2,3,4-tetrahydro-
    • 5-ETHYLTETRALINE
    • 5-Aethyl-1,2,3,4-tetrahydro-naphthalin
    • 5-Aethyltetralin
    • 5-Ethyl-1,2,3,4-tetrahydronaphthalene
    • 5-ethyltetralin
    • 5-Ethyltetraline1000µg
    • Ethyltetralin
    • Naphthalene,5-ethyl-1,2,3,4-tetra
    • naphthalene,5-ethyl-1,2,3,4-tetrahydro
    • tetralin,5-ethyl
    • 42775-75-7
    • InChI=1/C12H16/c1-2-10-7-5-8-11-6-3-4-9-12(10)11/h5,7-8H,2-4,6,9H2,1H
    • WHCKFZOMBDMRLO-UHFFFAOYSA-N
    • DTXSID80871391
    • Naphthalene, 5-ethyl-1,2,3,4-tetrahydro-
    • 81598-29-0
    • AKOS006273348
    • Naphthalene, ethyl-1,2,3,4-tetrahydro-
    • 5-Ethyl-1,2,3,4-tetrahydronaphthalene #
    • NS00096124
    • FT-0715779
    • tetralin, 5-ethyl-
    • Inchi: 1S/C12H16/c1-2-10-7-5-8-11-6-3-4-9-12(10)11/h5,7-8H,2-4,6,9H2,1H3
    • InChI Key: WHCKFZOMBDMRLO-UHFFFAOYSA-N
    • SMILES: C1CCCC2C=CC=C(CC)C1=2

Computed Properties

  • Exact Mass: 160.12500
  • Monoisotopic Mass: 160.125200510g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.1
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 0.9730
  • Melting Point: -44.55°C
  • Boiling Point: 248.02°C
  • Refractive Index: 1.5400
  • PSA: 0.00000
  • LogP: 3.12780

Naphthalene,5-ethyl-1,2,3,4-tetrahydro- Customs Data

  • HS CODE:2902909090
  • Customs Data:

    China Customs Code:

    2902909090

    Overview:

    2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

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